1-(2,6-Dimercaptophenyl)propan-2-one

• Molecular Formula: C9H10OS2
• Molecular Weight: 198.3 g/mol
• IUPAC Name: 1-[2,6-bis(sulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C9H10OS2/c1-6(10)5-7-8(11)3-2-4-9(7)12/h2-4,11-12H,5H2,1H3
• InChI Key: UMFDPEXUTHXBTP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C=CC=C1S)S

Description

1-(2,6-Dimercaptophenyl)propan-2-one is a sulfur-containing aromatic ketone characterized by a propan-2-one backbone substituted with two mercapto (-SH) groups at the 2- and 6-positions of the phenyl ring. This structure confers unique reactivity due to the electron-withdrawing ketone group and the nucleophilic thiol functionalities.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-Chloro-3-(2,6-difluorophenyl)propan-2-one

• Structure : Differs in substituents: chloro (-Cl) at position 1 and difluorophenyl at position 3.
• Molecular Weight : 218.6 g/mol (vs. 228.3 g/mol for 1-(2,6-dimercaptophenyl)propan-2-one, estimated).
• Reactivity : The electron-withdrawing fluorine atoms on the aromatic ring enhance electrophilicity at the ketone, while the chloro group may participate in nucleophilic substitution. In contrast, the thiol groups in the target compound enable disulfide bond formation and metal coordination .
• Applications : Halogenated propan-2-one derivatives are often intermediates in pharmaceuticals or agrochemicals, whereas thiolated analogs may prioritize redox-active roles .

(S)-1-(Piperidin-2-yl)propan-2-one (Pelletierine)

• Structure : Features a piperidine ring fused to the propan-2-one backbone.
• Molecular Weight : 155.2 g/mol.
• Reactivity : The aliphatic amine in pelletierine facilitates alkaloid-like behavior, such as basicity and interaction with biological targets, unlike the aromatic thiols in the target compound.
• Applications : Pelletierine is an anti-helminthic agent, highlighting how substituent identity dictates biological activity. The thiol groups in 1-(2,6-dimercaptophenyl)propan-2-one may instead confer antioxidant or heavy-metal-binding properties .

Data Table: Comparative Analysis of Propan-2-one Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reactivity Highlights
1-(2,6-Dimercaptophenyl)propan-2-one	C9H10OS2	228.3 (estimated)	2,6-SH, aromatic	Thiol redox, metal coordination
1-Chloro-3-(2,6-difluorophenyl)propan-2-one	C9H7ClF2O	218.6	1-Cl, 2,6-F, aromatic	Electrophilic ketone, SN sites
(S)-1-(Piperidin-2-yl)propan-2-one	C8H15NO	155.2	Piperidine ring	Alkaloid-like, basic N interaction

Research Findings and Functional Contrasts

• Thiol vs. Halogen Substituents : Thiol groups in 1-(2,6-dimercaptophenyl)propan-2-one enable disulfide formation under oxidative conditions, a property absent in halogenated analogs. This makes it a candidate for dynamic covalent chemistry or bioreductive drug design .
• Aromatic vs. Alicyclic Systems : The aromatic ring in the target compound stabilizes resonance interactions with the ketone, whereas pelletierine’s piperidine ring enhances solubility in biological systems, as seen in its anti-parasitic efficacy .
• Electronic Effects : Fluorine and chlorine substituents increase electrophilicity at the ketone carbon, favoring nucleophilic addition. Mercapto groups, however, may deactivate the ketone via conjugation while introducing thiol-specific reactivity .